![molecular formula C7H9N3 B2690061 1-Isopropyl-1H-pyrazole-4-carbonitrile CAS No. 1216080-22-6](/img/structure/B2690061.png)
1-Isopropyl-1H-pyrazole-4-carbonitrile
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Overview
Description
1-Isopropyl-1H-pyrazole-4-carbonitrile is a chemical compound with the molecular formula C7H10N4 . It is related to 3-Amino-1-isopropyl-1H-pyrazole-4-carbonitrile, which has a molecular weight of 150.18 .
Synthesis Analysis
The synthesis of pyrazole derivatives, including this compound, can be achieved through multicomponent reactions . One such method involves the use of a heterogeneous acid catalyst, such as sulfonated polyvinyl alcohol (SPVA) . The SPVA catalyst is prepared by functionalizing polyvinyl alcohol with sulfonic acid groups . This catalyst has shown appreciable performance, yielding 89% of the desired pyrazole product under ambient reaction conditions .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C7H10N4/c1-5(2)11-4-6(3-8)7(9)10-11/h4-5H,1-2H3,(H2,9,10) .Scientific Research Applications
Photophysical and Quantum Chemical Analysis
The pyrazoline derivative closely related to 1-Isopropyl-1H-pyrazole-4-carbonitrile has been studied for its unique photophysical properties. The presence of cis- and trans-isomers of this compound and their behavior in different solvents, including their interaction with β-cyclodextrin nanocavities, has been explored (Mati, Sarkar, Sarkar, & Bhattacharya, 2012).
Synthesis Techniques
The compound has been a subject of various synthesis techniques. For instance, a method for synthesizing related pyrazole-4-carbonitrile derivatives involves reacting acrylonitriles with hydrazines, highlighting the compound's versatile synthetic applications (Mcfadden & Huppatz, 1991).
Multicomponent Condensation Reactions
A new series of compounds related to this compound were synthesized through a multicomponent condensation reaction, showcasing the compound's potential in the synthesis of complex organic molecules (Rahmati, Eskandari-Vashareh, & Alizadeh-Kouzehrash, 2013).
Environmental and Green Chemistry
Research on environmentally friendly and greener synthesis methods for derivatives of this compound has been conducted. These studies focus on sustainable and efficient synthesis approaches, which are crucial in modern chemical research (Poonam & Singh, 2019).
Corrosion Inhibition
Some derivatives of this compound, like pyranopyrazole derivatives, have been evaluated for their potential as corrosion inhibitors, indicating the compound's applicability in materials science and engineering (Yadav, Gope, Kumari, & Yadav, 2016).
Mechanism of Action
Target of Action
It is known that pyrazole derivatives, which include 1-isopropyl-1h-pyrazole-4-carbonitrile, have a wide range of applications in various chemical fields and show potent biological activity . They can interact with multiple receptors, which makes them useful in developing new therapeutic derivatives .
Mode of Action
It is known that pyrazole derivatives can take part in different types of cross-coupling reactions . The interaction of this compound with its targets and any resulting changes would depend on the specific biological or chemical context in which it is used.
Biochemical Pathways
Given the broad biological activity of pyrazole derivatives, it can be inferred that this compound may influence a variety of biochemical pathways, leading to diverse downstream effects .
Result of Action
Given the broad biological activity of pyrazole derivatives, it can be inferred that this compound may have diverse molecular and cellular effects depending on the specific biological or chemical context in which it is used .
Action Environment
It is known that the synthesis of pyrazole derivatives, including this compound, can be carried out under environmentally benign conditions . This suggests that the compound may be relatively stable under a variety of environmental conditions.
Biochemical Analysis
Biochemical Properties
Pyrazole derivatives are known to interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Pyrazole derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Pyrazole derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
1-propan-2-ylpyrazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3/c1-6(2)10-5-7(3-8)4-9-10/h4-6H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQQVHEXKLISGJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=C(C=N1)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
135.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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